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Compound of Interest

Compound Name: Antitumor agent-120

Cat. No.: B2600699 Get Quote

Application Notes and Protocols: Antitumor Agent-
120
Audience: Researchers, scientists, and drug development professionals.

Introduction: Antitumor Agent-120 is a novel investigational molecule demonstrating potent

anti-proliferative and pro-apoptotic activity in preclinical cancer models. These application notes

provide detailed protocols for its administration in mice, focusing on dosage, experimental

workflows, and efficacy evaluation in tumor-bearing mouse models.

Data Presentation
Table 1: Dosage and Administration of Antitumor Agent-120 in Mice
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Parameter Details

Formulation
10 mg/mL solution in 5% DMSO, 40% PEG300,

5% Tween 80, 50% Saline

Routes of Administration Intravenous (IV), Intraperitoneal (IP), Oral (PO)

Dosage Range 5 mg/kg to 50 mg/kg

Dosing Frequency Once daily (QD) or twice daily (BID)

Treatment Duration
14-28 days, depending on the tumor model and

study endpoint

Table 2: Recommended Dosing for Different Mouse Tumor Models

Tumor Model Cell Line
Route of
Administration

Dose (mg/kg)
Dosing
Schedule

Pancreatic

Ductal

Adenocarcinoma

(PDAC)

KPC IP 25 QD

Non-Small Cell

Lung Cancer

(NSCLC)

LLC IV 10 BID

Colorectal

Cancer (CRC)
CT26 PO 50 QD

Breast Cancer 4T1 IP 20 QD

Experimental Protocols
1. Animal Models

All animal experiments should be conducted in accordance with institutional guidelines and

approved by the Institutional Animal Care and Use Committee (IACUC).
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Species: Immunocompromised mice (e.g., NOD-scid gamma (NSG)) or syngeneic mouse

models (e.g., C57BL/6, BALB/c), depending on the tumor model.

Age/Weight: 6-8 weeks old, 18-22 g.

Acclimatization: Animals should be acclimatized for at least one week before the start of the

experiment.

2. Tumor Model Establishment

Subcutaneous Tumor Implantation:

Harvest cancer cells during their exponential growth phase.

Resuspend the cells in sterile PBS or Matrigel at a concentration of 1 x 10^7 cells/mL.

Inject 100 µL of the cell suspension (1 x 10^6 cells) subcutaneously into the flank of the

mouse.

Allow tumors to grow to a palpable size (e.g., 100-150 mm³) before initiating treatment.

3. Preparation and Administration of Antitumor Agent-120

Preparation:

Warm the vehicle (5% DMSO, 40% PEG300, 5% Tween 80, 50% Saline) to room

temperature.

Add the appropriate amount of Antitumor Agent-120 to the vehicle to achieve the desired

final concentration.

Vortex thoroughly to ensure complete dissolution.

Administration:

Intravenous (IV): Administer via the tail vein using a 27-gauge needle. The injection

volume should be approximately 100 µL.
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Intraperitoneal (IP): Inject into the lower right quadrant of the abdomen using a 27-gauge

needle. The injection volume should be approximately 200 µL.

Oral (PO): Administer using an oral gavage needle. The gavage volume should be

approximately 200 µL.

4. Efficacy Evaluation

Tumor Volume Measurement:

Measure tumor dimensions (length and width) using digital calipers every 2-3 days.

Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.

Body Weight: Monitor and record the body weight of each mouse every 2-3 days as an

indicator of toxicity.

Survival Analysis: Monitor mice for signs of morbidity and euthanize them when necessary.

Record the date of death or euthanasia for survival analysis.

Endpoint Analysis: At the end of the study, euthanize the mice and collect tumors and other

relevant tissues for further analysis (e.g., histology, biomarker analysis).
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Proposed Signaling Pathway of Antitumor Agent-120
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mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2600699#antitumor-agent-120-dosage-and-
administration-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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